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Abstract
Dicreatine malate, a salt composed of two creatine molecules and one malic acid molecule, is

a popular dietary supplement in the sports nutrition industry, purported to offer enhanced

solubility and bioavailability over creatine monohydrate. Understanding its thermal stability is

crucial for formulation development, shelf-life prediction, and quality control. This technical

guide provides a detailed overview of the thermogravimetric analysis (TGA) of dicreatine
malate. Although direct experimental TGA data for dicreatine malate is not readily available in

the public domain, this guide synthesizes information on the thermal properties of its

constituent components—creatine and malic acid—and related creatine salts to project a likely

thermal decomposition profile. This document also outlines a comprehensive experimental

protocol for conducting TGA on dicreatine malate and presents the projected data in a

structured format for clarity and comparative analysis.

Introduction
Thermogravimetric analysis (TGA) is a fundamental thermal analysis technique used to

measure the change in mass of a sample as a function of temperature or time in a controlled

atmosphere. This technique is invaluable for determining the thermal stability, decomposition

kinetics, and composition of materials. For a multi-component substance like dicreatine
malate, TGA can elucidate the distinct decomposition steps of its creatine and malate moieties,

providing insights into their interaction and overall stability.
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The molecular formula of dicreatine malate is 2(C₄H₉N₃O₂) · C₄H₆O₅, indicating a 2:1 molar

ratio of creatine to malic acid.[1] The thermal behavior of this compound is expected to be a

composite of the thermal degradation of creatine and malic acid, potentially with interactive

effects that may alter the decomposition temperatures of the individual components.

Projected Thermogravimetric Profile of Dicreatine
Malate
Based on the known thermal properties of creatine and malic acid, a multi-step decomposition

is anticipated for dicreatine malate.

Creatine Monohydrate: The most common form of creatine, creatine monohydrate, exhibits a

two-stage thermal decomposition. The first stage, occurring between approximately 97°C

and 125°C, corresponds to the loss of its water of hydration.[2] The resulting anhydrous

creatine is stable up to around 230°C, after which it undergoes intramolecular cyclization to

form creatinine, with a corresponding loss of water.[2][3]

Malic Acid: The thermal decomposition of malic acid occurs in a single step, typically

commencing around 140°C and concluding by 210°C.[4]

Creatine Salts: Studies on other creatine salts, such as creatine citrate, have shown that the

presence of an acid can lower the decomposition temperature of creatine. In a co-

amorphous 1:1 formulation of creatine and citric acid, the citric acid decomposed first,

followed by creatine at a temperature lower than that of pure creatine.[5]

Synthesizing this information, the thermogravimetric analysis of dicreatine malate is projected

to show a two-step decomposition profile under an inert atmosphere. The first significant mass

loss is expected to be the decomposition of the malic acid moiety, followed by the

decomposition of the two creatine moieties at a potentially reduced temperature compared to

pure anhydrous creatine.

Data Presentation: Projected TGA Data for
Dicreatine Malate
The following table summarizes the projected quantitative data from the thermogravimetric

analysis of dicreatine malate.
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Thermal Event
Temperature Range
(°C)

Projected Mass
Loss (%)

Corresponding
Moiety

Decomposition of

Malic Acid
140 - 220 ~33.8% Malic Acid

Decomposition of

Creatine
220 - 300 ~66.2% 2x Creatine

Note: These values are projected based on the stoichiometry of dicreatine malate and the

known decomposition characteristics of its components. Actual experimental results may vary.

Experimental Protocols
A detailed methodology for conducting the thermogravimetric analysis of dicreatine malate is

provided below.

4.1. Instrumentation

Thermogravimetric Analyzer (TGA) with a high-precision balance and temperature controller.

Sample pans (e.g., platinum, alumina, or aluminum).

Inert purge gas (e.g., nitrogen or argon) with a flow rate controller.

4.2. Sample Preparation

Ensure the dicreatine malate sample is homogenous and representative of the batch.

Accurately weigh 5-10 mg of the sample into a clean, tared TGA sample pan.

Record the initial sample mass precisely.

4.3. TGA Experimental Parameters
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Parameter Recommended Setting Rationale

Temperature Program

Initial Temperature 25°C Ambient starting temperature.

Heating Rate 10°C/min

A standard heating rate for

good resolution of thermal

events.

Final Temperature 400°C
Sufficient to ensure complete

decomposition of the sample.

Atmosphere

Purge Gas Nitrogen (or Argon)

Provides an inert atmosphere

to prevent oxidative side

reactions.

Gas Flow Rate 50 mL/min

Ensures a stable and inert

environment around the

sample.

Data Collection

Data Points Continuous
Continuous measurement of

mass and temperature.

4.4. Post-Analysis

The resulting TGA curve (mass vs. temperature) should be analyzed to identify the onset and

end temperatures of each decomposition step.

The derivative of the TGA curve (DTG curve) can be used to more accurately determine the

temperatures of maximum decomposition rates (inflection points).

Calculate the percentage mass loss for each decomposition step and correlate it with the

expected stoichiometry of dicreatine malate.

Mandatory Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8822164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the projected thermal decomposition pathway of dicreatine
malate and a typical experimental workflow for its thermogravimetric analysis.

Projected Thermal Decomposition Pathway of Dicreatine Malate

Dicreatine Malate
(2C4H9N3O2 · C4H6O5)

Decomposition of Malic Acid Moiety
~140-220°C

Anhydrous Creatine (x2) Decomposition of Creatine Moiety
~220-300°C

Creatinine (x2) + Gaseous Products

Click to download full resolution via product page

Caption: Projected thermal decomposition pathway of dicreatine malate.
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TGA Experimental Workflow

Sample Preparation
(5-10 mg of Dicreatine Malate)

Instrument Setup
(TGA, Inert Atmosphere)

Heating Program
(25°C to 400°C at 10°C/min)

Data Acquisition
(Mass vs. Temperature)

Data Analysis
(TGA/DTG Curve Interpretation)

Click to download full resolution via product page

Caption: Experimental workflow for the TGA of dicreatine malate.

Conclusion
While direct experimental data on the thermogravimetric analysis of dicreatine malate is

limited, a comprehensive understanding of its constituent components allows for a scientifically

grounded projection of its thermal behavior. The proposed two-step decomposition, initiated by

the degradation of the malic acid moiety followed by the creatine moieties, provides a robust
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working hypothesis for researchers. The detailed experimental protocol outlined in this guide

offers a standardized approach to validating this hypothesis and obtaining precise, reproducible

TGA data. Such data is indispensable for ensuring the quality, stability, and efficacy of products

containing dicreatine malate. Further empirical studies are encouraged to refine the

understanding of the thermal properties of this and other creatine salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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